Cas no 321198-93-0 (L-Isovaline, 4-fluoro-)

• Product Name: L-Isovaline, 4-fluoro-
• CAS No: 321198-93-0
• MF: C₅H₁₀FNO₂
• MW: 135.136805057526
• CID: 301316
• PubChem ID: 45086583
• Update Time: 2025-04-19

L-Isovaline, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• L-Isovaline, 4-fluoro-
• L-Isovaline, 4-fluoro- (9CI)
• (2R)-2-amino-4-fluoro-2-methylbutanoic acid
• DTXSID50665921
• 321198-93-0
• L-Isovaline,4-fluoro-(9ci)
• 4-Fluoro-D-isovaline
• AKOS006353004

• Inchi： 1S/C5H10FNO2/c1-5(7,2-3-6)4(8)9/h2-3,7H2,1H3,(H,8,9)/t5-/m1/s1
• InChI Key： NJGXDLBWRBRMJD-RXMQYKEDSA-N
• SMILES： FCC[C@@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 135.0696
• Monoisotopic Mass: 135.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives